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Compound of Interest

Compound Name: Pyrazineethanethiol

Cat. No.: B036287 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring laboratory safety and environmental protection.

Pyrazineethanethiol, a compound utilized in flavor and fragrance research as well as

pharmaceutical development, requires careful management due to its toxic properties. This

guide provides a comprehensive overview of the recommended procedures for the safe

disposal of Pyrazineethanethiol, ensuring compliance with safety regulations and fostering a

secure research environment.

Key Safety and Hazard Information
Pyrazineethanethiol is classified as toxic if swallowed and can cause skin, eye, and

respiratory irritation.[1][2][3] Adherence to strict safety protocols is essential when handling this

chemical.
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Property Data Source(s)

CAS Number 35250-53-4 [1][4][5]

Molecular Formula C₆H₈N₂S [1][5]

Molecular Weight 140.21 g/mol [3][5]

Appearance Colorless liquid [5]

Hazard Statements

H301: Toxic if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1][3]

Signal Word Danger [1][4]

Acute Toxicity (Oral) LD50 (rat): 158-160 mg/kg [3][4]

Storage

Store in a cool, well-ventilated

place (2°C to 8°C). Keep

container tightly closed. Store

locked up.

[1][2]

Transport (UN Number) UN2810 [3][4]

Experimental Protocol: Spill Neutralization and Cleanup
In the event of a small spill, immediate and appropriate action is necessary to mitigate

exposure and prevent environmental contamination. The following protocol outlines the steps

for cleaning up a Pyrazineethanethiol spill.

Materials:

Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles or face

shield, lab coat or protective suit.

Inert absorbent material (e.g., sand, diatomite, universal binders).[4]

Sealable, labeled waste disposal container.
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Soap and water.

Ventilated fume hood.

Procedure:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.

Ensure the area is well-ventilated, preferably by working within a chemical fume hood.[2]

Don PPE: Wear appropriate PPE, including gloves, eye protection, and protective clothing.[1]

[3]

Contain the Spill: Cover the spill with an inert, absorbent material.[3][4]

Collect the Waste: Carefully scoop the absorbed material into a designated, sealable waste

container.

Decontaminate the Area: Wash the spill area thoroughly with soap and plenty of water.[3]

Dispose of Waste: Label the waste container appropriately and dispose of it as hazardous

waste in accordance with local, regional, and national regulations.[1][2]

Wash Hands: Thoroughly wash hands and any exposed skin after handling the cleanup

materials.[1]

Proper Disposal Workflow
The proper disposal of Pyrazineethanethiol is a critical step in the chemical management

lifecycle. The following diagram illustrates the decision-making process and procedural flow for

its safe disposal.
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Pyrazineethanethiol Disposal Workflow

Start: Pyrazineethanethiol Waste Generated

Assess Quantity of Waste

Wear Appropriate PPE:
- Chemical Resistant Gloves
- Safety Goggles/Face Shield

- Lab Coat

Small Quantity (Lab Scale)

< 1 kg

Large Quantity

>= 1 kg

Containerize Waste in a
Labeled, Sealable Container

Ensure Spill Kit is Accessible
Store Temporarily in a

Designated Hazardous Waste Area
(Cool, Ventilated, Locked)

Contact Licensed
Hazardous Waste Disposal Vendor

Recommended Disposal Method:
Chemical Incineration with
Afterburner and Scrubber

Complete Waste Manifest
and Documentation

End: Waste Disposed

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Pyrazineethanethiol.
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Step-by-Step Disposal Plan
For the routine disposal of Pyrazineethanethiol, whether as a pure substance, in solution, or

as contaminated material, a systematic approach must be followed. It is imperative not to

dispose of this chemical through standard laboratory drains or as regular solid waste.[1][4]

Operational Plan:

Segregation and Collection:

Collect all Pyrazineethanethiol waste, including unused product, solutions, and

contaminated materials (e.g., absorbent pads, gloves), in a designated and clearly

labeled, chemically resistant, and sealable container.

Do not mix with other waste streams unless compatibility has been confirmed.

Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a

lab coat, when handling Pyrazineethanethiol waste.[1][3]

Temporary Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area should be cool, well-ventilated, and secure.[1][2]

Engage a Licensed Waste Disposal Contractor:

The disposal of Pyrazineethanethiol must be handled by a licensed professional waste

disposal service.[1][3] These contractors are equipped to manage hazardous chemicals in

accordance with environmental regulations.

Recommended Disposal Method:

The preferred method of disposal is through incineration in a chemical incinerator

equipped with an afterburner and scrubber.[3] This ensures the complete destruction of

the compound and minimizes environmental release. Some safety data sheets suggest

dissolving the material in a combustible solvent before incineration.[3]
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Documentation:

Maintain accurate records of the waste generated, including the quantity and date of

disposal. Complete all necessary waste manifest forms as required by the disposal

contractor and regulatory agencies.

By adhering to these procedures, laboratories can ensure the safe and responsible

management of Pyrazineethanethiol waste, protecting both personnel and the environment.

Always consult your institution's specific safety guidelines and the most current Safety Data

Sheet (SDS) for the product before handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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